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An In-depth Technical Guide on the Crystal Structure of Anhydrous Titanium Tetrafluoride

Introduction

Titanium tetrafluoride (TiF4) is an inorganic compound that serves as a significant subject of
study in materials science and coordination chemistry.[1] Unlike other titanium tetrahalides
such as TiCl4, which are monomeric, anhydrous TiF4 adopts a unique polymeric structure.[1][2]
[3] This white, hygroscopic solid is a strong Lewis acid, forming adducts and complexes with a
variety of ligands.[1][2] Its distinct structural characteristics and reactivity make it a compound
of interest for applications ranging from catalysis in organofluorine synthesis to metal surface
treatments.[1][4][5] This guide provides a detailed overview of its crystal structure, supported by
crystallographic data and experimental methodologies.

Crystal Structure and Coordination

The crystal structure of anhydrous titanium tetrafluoride has been determined through single-
crystal X-ray diffraction.[6][7] It crystallizes in the orthorhombic system with the space group
Pnma.[8][9]
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The structure is characterized by a one-dimensional polymeric chain.[8] The titanium (Ti4*)
centers are octahedrally coordinated, each bonded to six fluoride (F~) ions to form TiFe
octahedra.[6][7][8][10] These octahedra are conjoined in a columnar structure.[1][2][6]
Specifically, the TiFs octahedra share corners, with tilt angles ranging from 10-21°.[8]

The crystal structure contains three crystallographically inequivalent Ti** sites.[6][7][8] This
results in a range of Ti-F bond distances, from 1.76 A to 2.01 A.[8] The arrangement of these
polyhedra is notable: each TiFe octahedron connects equatorially to two others, forming a ring-
like structure with the composition TiszF1s.[6][7] These rings are then connected axially to form
the characteristic isolated columns of the polymer.[6][7]

Data Presentation

Quantitative crystallographic data for anhydrous TiFa is summarized in the tables below for
ease of reference and comparison.

Table 1: Crystallographic Data for Anhydrous Titanium Tetrafluoride (TiFa4)

Parameter Value

Crystal System Orthorhombic
Space Group Pnma (No. 62)[8][9]
Lattice Parameter (a) 3.913 A[g]

Lattice Parameter (b) 9.867 A[8]

Lattice Parameter (c) 23.598 A[8]

Angle () 90°[8]

Angle (B) 90°[8]

Angle (y) 90°[8]

Table 2: Spectroscopic Data for Anhydrous Titanium Tetrafluoride (TiF4)
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Wavenumber (cm~?) /

Spectroscopic Technique Feature . .
Chemical Shift (ppm)

Infrared Spectroscopy Ti-F Stretching (terminal F) 785 cm~11]
Ti-F Stretching (bridging F) 610 cm~2[1]
Bending Modes 420 cm~tand 380 cm~1[1]

Similar patterns to IR, with
Raman Spectroscopy Ti-F Stretching and Bending additional low-frequency lattice

vibration modes.[1]

Solid-State 1°F NMR Broad Resonance (vs. CFCIs) ~-150 ppm[1]

Experimental Protocols
Synthesis of Anhydrous Titanium Tetrafluoride

The most common laboratory and industrial synthesis of anhydrous TiF4 involves the reaction
of titanium tetrachloride (TiCla) with anhydrous hydrogen fluoride (HF).[2][11]

Reaction: TiCla + 4HF — TiFa + 4HCI[2]
Detailed Protocol:

o Reaction Setup: In a reactor made of a material resistant to HF (e.g., platinum or copper), a
stoichiometric amount of liquid TiCla is placed.[11]

o Reagent Addition: Anhydrous HF is carefully added dropwise to the TiCla.[11] The reaction is
exothermic and produces hydrogen chloride (HCI) gas.

o Reaction Completion: The mixture is allowed to stand for several hours to ensure the
reaction goes to completion.[11]

« Initial Purification: The reaction vessel is slowly heated to approximately 200°C to distill off
the volatile HCI and any remaining HF.[11]

e Sublimation: The temperature is then raised above 284°C, the sublimation point of TiFa.[2]
[11] The TiFa vapor is collected on a cold surface, yielding a white solid of purified anhydrous
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titanium tetrafluoride.[11][12]
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Synthesis and Purification of Anhydrous TiF4
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Logical Representation of TiF4 Polymeric Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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